Cas no 2172506-07-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid
• CAS No: 2172506-07-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6053923
• PubChem ID: 165530132
• Update Time: 2025-07-17

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}-2-hydroxypropanoic acid
• 2172506-07-7
• EN300-1494943

• Inchi： 1S/C26H30N2O6/c29-23(25(31)32)14-27-24(30)20-12-2-1-3-13-22(20)28-26(33)34-15-21-18-10-6-4-8-16(18)17-9-5-7-11-19(17)21/h4-11,20-23,29H,1-3,12-15H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： SBZZJROVRSTFQG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCCC1C(NCC(C(=O)O)O)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid (CAS No. 2172506-07-7)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid (CAS No. 2172506-07-7) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cycloheptylformamido moiety, makes it a valuable intermediate in the synthesis of bioactive peptides and drug delivery systems. Researchers are increasingly interested in this compound due to its potential role in targeted therapy and precision medicine, aligning with current trends in personalized healthcare.

One of the most searched questions in AI-driven drug discovery platforms revolves around the synthetic pathways and applications of Fmoc-protected amino acids. The 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid addresses this demand, as it serves as a building block for solid-phase peptide synthesis (SPPS). Its hydroxypropanoic acid segment further enhances solubility, a critical factor in formulation development. This aligns with the growing focus on green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives for peptide modification.

In the context of biopharmaceutical innovation, the CAS No. 2172506-07-7 compound has garnered attention for its potential in prodrug design. The Fmoc group not only protects the amino functionality during synthesis but also contributes to the controlled release of active ingredients. This is particularly relevant to cancer therapeutics and neurodegenerative disease research, where site-specific delivery is paramount. Recent studies have explored its utility in enzyme-responsive systems, a hot topic in nanomedicine forums and AI-based drug design communities.

The cycloheptyl ring in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid introduces unique conformational flexibility, a property highly sought after in GPCR-targeted drugs. This structural feature has sparked discussions in computational chemistry circles about its potential to modulate protein-protein interactions. As machine learning algorithms become more sophisticated in predicting molecular docking outcomes, compounds like this are increasingly valuable for virtual screening libraries.

From a technical perspective, the hydroxypropanoic acid terminus enables diverse conjugation chemistry, making CAS No. 2172506-07-7 particularly useful for biomaterial functionalization. This has implications for tissue engineering applications, where peptide-modified scaffolds are in high demand. The compound's chiral center also makes it interesting for asymmetric synthesis studies, a trending topic in organic chemistry research publications.

Quality control of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, addressing another frequently searched topic in pharmaceutical analysis. The compound's stability profile under various storage conditions is also a common query in research chemical databases, reflecting the practical concerns of laboratory scientists.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-hydroxypropanoic acid represents a multifunctional chemical entity at the intersection of medicinal chemistry, materials science, and biotechnology. Its structural complexity and versatile reactivity continue to inspire innovative applications across these disciplines, making it a compound of enduring interest in both academic research and industrial development.